Cas no 2171964-79-5 (2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid)

2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid is a specialized heterocyclic compound featuring a 1,2,3-triazole core functionalized with an ethyl group, a cyclopropane-derived hydroxymethyl side chain, and an acetic acid moiety. This structure confers unique reactivity and potential as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both polar (hydroxymethyl, carboxylic acid) and nonpolar (cyclopropyl, ethyl) groups enhances its versatility in molecular design. The cyclopropane ring contributes steric constraint, while the triazole moiety offers hydrogen-bonding capability, making it valuable for targeted applications in medicinal chemistry or material science. Its balanced lipophilicity and functional group density suggest utility in prodrug development or as a scaffold for further derivatization.
2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid structure
2171964-79-5 structure
Product Name:2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid
CAS No:2171964-79-5
MF:C11H17N3O3
MW:239.270982503891
CID:6189938
PubChem ID:165833277
Update Time:2025-08-10

2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid
    • EN300-1599396
    • 2171964-79-5
    • 2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
    • Inchi: 1S/C11H17N3O3/c1-2-9-8(5-10(16)17)12-13-14(9)6-11(7-15)3-4-11/h15H,2-7H2,1H3,(H,16,17)
    • InChI Key: XKYFPDCHKTVVDI-UHFFFAOYSA-N
    • SMILES: OCC1(CN2C(CC)=C(CC(=O)O)N=N2)CC1

Computed Properties

  • Exact Mass: 239.12699141g/mol
  • Monoisotopic Mass: 239.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.2Ų

2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599396-0.05g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
0.05g
$1895.0 2023-06-04
Enamine
EN300-1599396-0.1g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
0.1g
$1986.0 2023-06-04
Enamine
EN300-1599396-0.25g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
0.25g
$2077.0 2023-06-04
Enamine
EN300-1599396-0.5g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
0.5g
$2167.0 2023-06-04
Enamine
EN300-1599396-1.0g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
1g
$2257.0 2023-06-04
Enamine
EN300-1599396-2.5g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
2.5g
$4424.0 2023-06-04
Enamine
EN300-1599396-5.0g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
5g
$6545.0 2023-06-04
Enamine
EN300-1599396-10.0g
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
10g
$9704.0 2023-06-04
Enamine
EN300-1599396-50mg
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
50mg
$1895.0 2023-09-23
Enamine
EN300-1599396-100mg
2-(5-ethyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazol-4-yl)acetic acid
2171964-79-5
100mg
$1986.0 2023-09-23

Additional information on 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid

Introduction to 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 2171964-79-5)

2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid, identified by its CAS number 2171964-79-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The compound’s structure incorporates several key moieties that contribute to its chemical and biological properties, including a triazole ring, an acetic acid moiety, and a cyclopropyl group. These elements not only define its molecular architecture but also open up possibilities for diverse interactions with biological targets.

The triazole ring is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Triazoles are known for their stability, versatility, and ability to form hydrogen bonds, which makes them valuable in drug design. In particular, the 1,2,3-triazole scaffold has been extensively explored in medicinal chemistry due to its presence in numerous bioactive molecules. The specific substitution pattern in 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid introduces additional complexity and may influence its binding affinity and selectivity towards biological targets.

The acetic acid moiety at the terminal position of the molecule suggests potential for interactions with enzymes or receptors that recognize carboxylic acid groups. Acetic acid derivatives are well-documented for their role in various biological processes and have been incorporated into drugs targeting metabolic pathways. The presence of this group in 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid may contribute to its pharmacological activity by facilitating binding to specific proteins or enzymes.

Furthermore, the cyclopropyl group is another notable feature of this compound. Cyclopropane rings are known for their unique electronic properties and can influence the conformational flexibility of molecules. In drug design, cyclopropyl groups are often introduced to improve metabolic stability or to modulate binding interactions. The specific placement of the cyclopropyl group in 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid, particularly when attached to the triazole ring via an ethyl linker and a hydroxymethylcyclopropylmethyl group, suggests a carefully designed structure aimed at optimizing biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites and understanding how structural modifications can influence pharmacological properties. For instance, studies using molecular dynamics simulations have shown that the conformational flexibility of the cyclopropyl group can significantly affect the compound’s interactions with biological targets.

In addition to computational studies, experimental investigations have provided valuable insights into the potential applications of 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yl)acetic acid. Research has focused on exploring its interaction with various enzymes and receptors relevant to human health. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents that target specific enzymatic cascades without causing systemic side effects.

The synthesis of 2-(5-ethyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazol-4-yI)acetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and protecting group strategies have been employed to achieve the desired substitution patterns on the triazole ring and other functional groups. These synthetic approaches not only enhance the efficiency of producing the compound but also allow for modifications that can optimize its biological activity.

The potential therapeutic applications of 2-(5 ethyl - 11 - ( hydroxymethyI ) - cycIopropvlmell - 11 H - 11 , 12 , 13 - triazol - 4 - yI ) acetic acld ( CAS No . 217196479 - 5 ) are still being explored , but preliminary data suggest several promising avenues for further investigation . For example , its structure resembles known bioactive molecules that have demonstrated efficacy in treating inflammatory diseases . By leveraging computational modeling and experimental validation , researchers aim to uncover new therapeutic strategies where this compound could play a significant role.

The development of novel pharmaceuticals relies heavily on understanding how molecular structure influences biological activity . The case of 217196479 - 5 ( CAS No . ) exemplifies how intricate molecular design can lead to compounds with unique properties . As research continues , it is expected that more insights will be gained into how this molecule interacts with biological systems , paving the way for new treatments targeting various diseases.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent